Cas no 1598232-53-1 (N-(1-ethyl-1H-pyrazol-5-yl)methylpyridin-3-amine)

• Product Name: N-(1-ethyl-1H-pyrazol-5-yl)methylpyridin-3-amine
• CAS No: 1598232-53-1
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5219925
• PubChem ID: 75525247
• Update Time: 2025-05-20

N-(1-ethyl-1H-pyrazol-5-yl)methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-[(1-ethyl-1H-pyrazol-5-yl)methyl]-
• N-(1-ethyl-1H-pyrazol-5-yl)methylpyridin-3-amine

• Inchi： 1S/C11H14N4/c1-2-15-11(5-7-14-15)9-13-10-4-3-6-12-8-10/h3-8,13H,2,9H2,1H3
• InChI Key： MOWCSELNSVJDSM-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1NCC1N(CC)N=CC=1

Additional information on N-(1-ethyl-1H-pyrazol-5-yl)methylpyridin-3-amine

Introduction to N-(1-ethyl-1H-pyrazol-5-yl)methylpyridin-3-amine (CAS No. 1598232-53-1)

N-(1-ethyl-1H-pyrazol-5-yl)methylpyridin-3-amine, with the CAS number 1598232-53-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyridine core linked to an ethyl-pyrazole moiety, which contributes to its distinctive chemical behavior and biological activity.

The structural composition of N-(1-ethyl-1H-pyrazol-5-yl)methylpyridin-3-amine is highly relevant in understanding its pharmacological properties. The pyridine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets. Specifically, the pyridin-3-amine substituent enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation.

The ethyl-pyrazole group adds another layer of complexity to the molecule. Pyrazoles are heterocyclic compounds that have been widely studied for their various biological activities, including anti-inflammatory, antiviral, and anticancer properties. The ethyl substitution at the 1-position of the pyrazole ring influences the electronic properties of the molecule, potentially altering its interaction with biological targets.

Recent research in medicinal chemistry has highlighted the importance of molecular diversity in drug discovery. Compounds like N-(1-ethyl-1H-pyrazol-5-yl)methylpyridin-3-amine exemplify this principle by combining multiple pharmacophoric elements into a single structure. This approach has led to the identification of novel lead compounds with enhanced therapeutic potential.

In vitro studies have demonstrated that N-(1-ethyl-1H-pyrazol-5-yl)methylpyridin-3-amine exhibits promising activity against various biological targets. For instance, preliminary data suggest that this compound may inhibit certain kinases involved in cancer progression. The pyridine and pyrazole moieties are believed to interact with specific residues on these kinases, disrupting their function and potentially leading to therapeutic effects.

The synthesis of N-(1-ethyl-1H-pyrazol-5-yl)methylpyridin-3-amine involves multi-step organic reactions, showcasing the synthetic prowess of modern pharmaceutical chemistry. The process typically starts with the functionalization of a pyridine precursor, followed by coupling reactions to introduce the ethyl-pyrazole moiety. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

The pharmacokinetic properties of N-(1-ethyl-1H-pyrazol-5-ylmethylpyridin3-am ine are also of great interest. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for evaluating its potential as a drug candidate, as they influence how the body processes the compound.

One of the most exciting aspects of N-(1ethyl-lH-pyrazol-S-yI)methvlpyridin3-am ine is its potential in combination therapy. The unique structural features of this compound make it a versatile scaffold for developing drugs that can be used in conjunction with other treatments. This approach has gained traction in recent years due to its ability to overcome resistance mechanisms and enhance overall therapeutic efficacy.

The role of computational chemistry in studying N-(1ethyl-lH-pyrazol-S-yI)methvlpyridin3-am ine cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at an atomic level. These insights have guided experimental efforts and helped optimize its structure for improved activity and selectivity.

Future directions for research on N-(1ethyl-lH-pyrazol-S-yI)methvlpyridin3-am ine include exploring its mechanism of action in detail. Understanding how this compound exerts its effects at a molecular level will provide valuable insights into its therapeutic potential and guide the development of next-generation derivatives.

Additionally, clinical studies are being planned to evaluate the safety and efficacy of N-(1ethyl-lH-pyrazol-S-yI)methvlpyridin3-am ine in humans. These trials will be crucial for determining whether this compound can translate into a viable therapeutic option for patients suffering from various diseases.

In conclusion, N-(1ethyl-lH-pyrazol-S-yI)methvlpyridin3-am ine (CAS No. 1598232 -53 - 1) is a promising compound with significant potential in pharmaceutical research. Its unique structure, combined with favorable pharmacological properties, makes it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing unmet medical needs.